Cas no 1155953-79-9 (1-5-(Propan-2-yl)-1,2,4-oxadiazol-3-ylcyclopentan-1-amine)

• Product Name: 1-5-(Propan-2-yl)-1,2,4-oxadiazol-3-ylcyclopentan-1-amine
• CAS No: 1155953-79-9
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 4573577
• Update Time: 2025-11-02

1-5-(Propan-2-yl)-1,2,4-oxadiazol-3-ylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]cyclopentan-1-amine
• Cyclopentanamine, 1-[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]-
• 1-5-(Propan-2-yl)-1,2,4-oxadiazol-3-ylcyclopentan-1-amine

• Inchi： 1S/C10H17N3O/c1-7(2)8-12-9(13-14-8)10(11)5-3-4-6-10/h7H,3-6,11H2,1-2H3
• InChI Key： NTPFBFYOCKHFML-UHFFFAOYSA-N
• SMILES： C1(C2N=C(C(C)C)ON=2)(N)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-5-(Propan-2-yl)-1,2,4-oxadiazol-3-ylcyclopentan-1-amine

Introduction to 1-5-(Propan-2-yl)-1,2,4-oxadiazol-3-ylcyclopentan-1-amine (CAS No. 1155953-79-9)

1-5-(Propan-2-yl)-1,2,4-oxadiazol-3-ylcyclopentan-1-amine is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the CAS number 1155953-79-9, belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties. The presence of a 1,2,4-oxadiazole core appended to a cyclopentanamine moiety suggests a rich chemical space for interactions with biological targets, making it a promising candidate for further investigation.

The 1,2,4-oxadiazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into drug candidates due to its ability to engage in multiple hydrogen bonding interactions and its stability under various conditions. This structural motif has been successfully utilized in the development of antimicrobial, antiviral, and anti-inflammatory agents. The cyclopentanamine component further enhances the compound's potential by providing a flexible side chain that can modulate binding affinity and selectivity. Together, these structural features make 1-5-(Propan-2-yl)-1,2,4-oxadiazol-3-ylcyclopentan-1-amine an interesting molecule for drug discovery efforts.

In recent years, there has been a growing interest in designing molecules that can modulate intracellular signaling pathways associated with various diseases. The 1,2,4-oxadiazole scaffold has been shown to interact with enzymes and receptors involved in inflammation and cell proliferation. For instance, studies have demonstrated that derivatives of this scaffold can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators. The propan-2-yl substituent in the title compound may further influence its pharmacokinetic properties by affecting solubility and metabolic stability.

The cyclopentanamine moiety is another critical feature that contributes to the compound's potential therapeutic applications. This group is commonly found in bioactive molecules and has been shown to enhance binding interactions with target proteins. For example, cyclic amine derivatives have been explored as kinase inhibitors and as modulators of G-protein coupled receptors (GPCRs). The combination of these structural elements in 1-5-(Propan-2-yl)-1,2,4-oxadiazol-3-ylcyclopentan-1amine suggests that it may exhibit multiple modes of action, which could be advantageous for developing multifunctional therapeutics.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques have been particularly useful in identifying promising candidates like 1-(5-(Propan(2)yl)-1H-[1]benzazepin(3(4H))one(8CI))(CAS No: 1155953), which shares some structural similarities with our target compound. These methods leverage machine learning models trained on experimental data to predict binding affinities and other pharmacokinetic properties. Such computational approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles.

Experimental validation of computational predictions is crucial for advancing drug candidates into clinical development. In vitro assays are commonly employed to assess the biological activity of novel compounds. For instance, enzyme inhibition assays can determine whether 1-(5-(Propan(2)yl)-1H-[1]benzazepin(3(4H))one(8CI) (CAS No: 1155953) inhibits specific enzymes relevant to disease pathways. Similarly, cell-based assays can evaluate its effects on cell proliferation or apoptosis. These studies provide critical insights into the compound's mechanism of action and potential therapeutic value.

The synthesis of complex heterocyclic compounds like 1-(5-(Propan(2)yl)-1H-[1]benzazepin(3(4H))one(8CI) (CAS No: 1155953) requires careful planning and expertise in organic chemistry techniques. Modern synthetic strategies often involve multi-step reactions that utilize transition metal catalysis or asymmetric methodologies to achieve high yields and enantiopurity. Advances in synthetic chemistry have made it possible to construct intricate molecular frameworks efficiently, enabling the exploration of more complex chemical space for drug discovery.

One particularly noteworthy aspect of this compound is its potential role as a scaffold for further derivatization. By modifying functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility makes it an attractive platform for structure-based drug design initiatives aimed at developing novel therapeutics with improved efficacy and reduced side effects.

The intersection of chemistry and biology continues to drive innovation in pharmaceutical research. The development of new synthetic methodologies and computational tools has empowered chemists to design increasingly sophisticated molecules with tailored biological properties. Compounds like 1-(5-(Propan(2)yl)-1H-[1]benzazepin(3(4H))one(8CI) (CAS No: 1155953) exemplify this trend by combining multiple pharmacophoric elements into a single molecular entity capable of modulating complex biological pathways.

In conclusion, 15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)_15(propan_22_yl)cyclopentanamino(cas no: 1155953799) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an exciting candidate for further exploration through both computational modeling and experimental validation.